4-Bromo-2-(1-methylethyl)-benzenemethanamine

• IUPAC Name: (4-bromo-2-propan-2-ylphenyl)methanamine
• InChI: InChI=1S/C10H14BrN/c1-7(2)10-5-9(11)4-3-8(10)6-12/h3-5,7H,6,12H2,1-2H3
• InChI Key: LLEAZBGNGDPCIN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C=CC(=C1)Br)CN
• Molecular Formula: C10H14BrN
• Molecular Weight: 228.13 g/mol

Description

Chemical Reactions Analysis

Aromatic amines such as “4-Bromo-2-(1-methylethyl)-benzenemethanamine” can undergo a variety of chemical reactions. They can act as bases, reacting with acids to form salts. They can also undergo electrophilic substitution reactions at the aromatic ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-Bromo-2-(1-methylethyl)-benzenemethanamine” would depend on its specific structure. Factors that could influence its properties include the presence of the bromine atom, which is a heavy atom that could increase the compound’s density and boiling point, and the amine group, which can form hydrogen bonds and could influence the compound’s solubility in water.

Scientific Research Applications

Analytical Detection and Quantification

The compound 4-Bromo-2-(1-methylethyl)-benzenemethanamine has been investigated for its detection and quantification in biological samples. In a study, a method using high-performance liquid chromatography with tandem mass spectrometry (HPLC-MS/MS) was developed for the analysis of this compound in serum and urine, demonstrating its applicability in forensic and toxicological investigations (Poklis et al., 2014).

Synthesis and Optimization

Research has been conducted on the synthesis of related bromo-substituted benzene compounds. One study focused on the optimization of reaction conditions for producing 4-Bromo-1-bromomethy1-benzene, a compound with structural similarities to 4-Bromo-2-(1-methylethyl)-benzenemethanamine, indicating the chemical interest in bromo-substituted benzenes for various applications (Jing, 2007).

Chemical Property Studies

The compound's relatives have been studied for their chemical and physical properties. For instance, vibrational spectroscopic studies (FT-IR and FT-Raman) along with computational methods were used to analyze the structure and properties of 2-bromo-4-chlorotoluene, providing insights into the influences of bromine and other substituents on benzene derivatives (Arunagiri et al., 2011).

Metabolic Pathway Analysis

Metabolic pathways of related compounds, such as 4-bromo-2,5-dimethoxyphenethylamine, have been analyzed to understand their biotransformation. Studies using hepatocytes from different species, including humans, have mapped out the metabolic pathways, which can be crucial for assessing the toxicity and pharmacological properties of these compounds (Carmo et al., 2005).

Mechanism of Action

The mechanism of action of “4-Bromo-2-(1-methylethyl)-benzenemethanamine” would depend on its use. Aromatic amines can have a variety of biological activities, depending on their specific structure and the presence of other functional groups.

Safety and Hazards

The safety and hazards associated with “4-Bromo-2-(1-methylethyl)-benzenemethanamine” would depend on its specific properties. As with all chemicals, it should be handled with appropriate safety precautions to prevent exposure and potential harm.

Future Directions

The future directions for research on “4-Bromo-2-(1-methylethyl)-benzenemethanamine” would depend on its potential applications. If it has biological activity, it could be studied further for potential medicinal uses. Alternatively, if it has interesting chemical properties, it could be studied in the context of materials science or chemical synthesis.